N-(2,5-dimethoxyphenyl)-2-{methyl[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino}acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[methyl-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino]acetamide
• InChI: InChI=1S/C19H18F3N3O3S/c1-25(10-16(26)23-13-9-11(27-2)7-8-14(13)28-3)18-24-17-12(19(20,21)22)5-4-6-15(17)29-18/h4-9H,10H2,1-3H3,(H,23,26)
• InChI Key: UHERAYRUCJDQTD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C=CC(=C1)OC)OC)C2=NC3=C(C=CC=C3S2)C(F)(F)F
• Molecular Formula: C19H18F3N3O3S
• Molecular Weight: 425.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an acetamide group, a benzothiazole group, and a trifluoromethyl group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

While the exact synthesis pathway for this compound is not available, similar compounds are often synthesized through nucleophilic substitution reactions or amidation reactions. The synthesis would likely involve multiple steps, each requiring careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the acetamide group could participate in nucleophilic acyl substitution reactions, while the benzothiazole group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, boiling point, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific biological target, such as an enzyme or receptor.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. These could include using personal protective equipment and working in a well-ventilated area. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions involving this compound could be vast and would depend on its properties and potential applications. These could include exploring its use in drug development, materials science, or chemical synthesis.